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Compound of Interest

Compound Name: Pyrazosulfuron-ethyl

Cat. No.: B166691

Introduction

Pyrazosulfuron-ethyl is a highly active, systemic herbicide belonging to the sulfonylurea
chemical family.[1][2][3] It is widely utilized in agriculture, particularly for selective weed control
in rice cultivation. Its efficacy as a pre- and post-emergence herbicide stems from its ability to
be absorbed through both the roots and leaves of weeds, translocating to the meristematic
tissues where it exerts its effects. This technical guide provides a comprehensive overview of
Pyrazosulfuron-ethyl's herbicidal activity, mechanism of action, crop selectivity, and the
experimental protocols used to evaluate its performance.

Mechanism of Action

Pyrazosulfuron-ethyl's primary mode of action is the inhibition of the enzyme acetolactate
synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is critical in
the biosynthesis pathway of branched-chain amino acids—valine, leucine, and isoleucine—
which are essential for protein synthesis and cell division in plants. By blocking ALS,
Pyrazosulfuron-ethyl effectively halts cell division and plant growth, leading to the eventual

death of susceptible weeds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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